Cas no 872018-41-2 (6-Bromo-3-methylisoquinolin-1-amine)

• Product Name: 6-Bromo-3-methylisoquinolin-1-amine
• CAS No: 872018-41-2
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5710721
• PubChem ID: 66674563
• Update Time: 2025-06-14

6-Bromo-3-methylisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL393406
• Z1862002465
• 872018-41-2
• EN300-197358
• 6-bromo-3-methylisoquinolin-1-amine
• 6-Bromo-3-methylisoquinolin-1-amine

• Inchi： 1S/C10H9BrN2/c1-6-4-7-5-8(11)2-3-9(7)10(12)13-6/h2-5H,1H3,(H2,12,13)
• InChI Key： UGSOVMNWHPNVEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N)=NC(C)=CC=2C=1

Computed Properties

• Exact Mass: 235.995
• Monoisotopic Mass: 235.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 2.8

Additional information on 6-Bromo-3-methylisoquinolin-1-amine

Research Brief on 6-Bromo-3-methylisoquinolin-1-amine (CAS: 872018-41-2): Recent Advances and Applications

6-Bromo-3-methylisoquinolin-1-amine (CAS: 872018-41-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the bromo and amino substituents, make it a promising scaffold for the development of novel pharmacologically active agents.

Recent studies have explored the synthetic routes to 6-Bromo-3-methylisoquinolin-1-amine, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel palladium-catalyzed cross-coupling approach that significantly improves the efficiency of the synthesis. This method not only reduces the number of steps but also minimizes the formation of by-products, making it more suitable for large-scale production. The study reported a yield of 78% under optimized conditions, highlighting the potential for industrial application.

The biological activity of 6-Bromo-3-methylisoquinolin-1-amine has been investigated in several preclinical models. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against a range of kinase enzymes, particularly those involved in cancer cell proliferation. The compound exhibited IC50 values in the low micromolar range against several cancer cell lines, including breast and lung cancer, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway.

In addition to its anticancer properties, 6-Bromo-3-methylisoquinolin-1-amine has shown promise in neurological applications. A 2023 study in ACS Chemical Neuroscience reported its ability to modulate neurotransmitter receptors, particularly those involved in neurodegenerative diseases. The compound displayed selective binding to specific serotonin receptor subtypes, indicating potential applications in the treatment of depression and anxiety disorders. These findings were supported by in vivo behavioral studies in rodent models.

The pharmacokinetic profile of 6-Bromo-3-methylisoquinolin-1-amine has been evaluated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These properties, combined with its metabolic stability, suggest that the compound could be developed as an orally bioavailable therapeutic agent. However, further optimization may be required to improve its elimination half-life.

Future research directions for 6-Bromo-3-methylisoquinolin-1-amine include structure-activity relationship (SAR) studies to optimize its pharmacological properties and the development of prodrug formulations to enhance bioavailability. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for oncology and central nervous system disorders. The compound's versatility as a synthetic intermediate also makes it valuable for the development of diverse chemical libraries for high-throughput screening.

In conclusion, 6-Bromo-3-methylisoquinolin-1-amine represents a promising chemical entity with multiple therapeutic applications. The recent advances in its synthesis and biological evaluation underscore its potential as a valuable tool in drug discovery. Continued research efforts are expected to yield novel derivatives with improved efficacy and safety profiles, potentially leading to new treatment options for various diseases.